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Compound of Interest

Compound Name: N-docosanoyl taurine

Cat. No.: B15618353 Get Quote

Essential Safety and Handling Guide for N-
docosanoyl Taurine
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety and logistical information for handling N-
docosanoyl taurine in a laboratory setting. The following procedures are based on available

safety data for the parent compound, taurine, and general best practices for handling lipid-

based research chemicals. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by the supplier for N-docosanoyl taurine before commencing any work.

I. Compound Data Summary
The following table summarizes key quantitative data for N-docosanoyl taurine and its parent

compound, taurine.
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Property N-docosanoyl Taurine Taurine

Molecular Formula C24H49NO4S[1] C2H7NO3S[2]

Molecular Weight 447.7 g/mol [1][3] 125.15 g/mol [2]

Appearance Crystalline solid[3] White crystalline powder[4]

Solubility

DMF: 5 mg/mlDMSO: 10

mg/mlPBS (pH 7.2): 0.25

mg/ml[1][3]

Water: 79 g/L at 20°C[2]

Storage Temperature -20°C[5] Room Temperature

Purity ≥98%[3][6] >95%

II. Hazard Identification and Personal Protective
Equipment (PPE)
Disclaimer: The following hazard information is primarily based on the parent compound,

taurine. N-docosanoyl taurine should be handled as a potentially hazardous substance.[7][8]

[9]

The Safety Data Sheet for taurine indicates that it may cause skin and serious eye irritation, as

well as respiratory irritation.[10] Therefore, appropriate personal protective equipment should

be worn at all times.
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PPE Category Recommended Equipment Justification

Eye/Face Protection
Chemical safety goggles or

glasses.

To prevent eye contact which

may cause serious irritation.

[10]

Skin Protection Nitrile gloves and a lab coat.

To prevent skin contact which

may cause irritation.[10]

Gloves should be inspected

before use and disposed of

properly.[2]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If creating dust, a

NIOSH-approved respirator is

recommended.

To prevent inhalation of dust

particles which may cause

respiratory irritation.[10]

Hygiene Measures
Wash hands thoroughly after

handling.[2][7][8][9]

To prevent accidental ingestion

or transfer of the chemical.

III. Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial to ensure safety when handling N-
docosanoyl taurine. The following diagram outlines the recommended procedure.
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IV. First Aid Measures
The following first aid measures are based on the SDS for taurine and should be followed in

case of exposure to N-docosanoyl taurine.

Exposure Route First Aid Procedure

In case of eye contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Get medical attention.

[11]

In case of skin contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2] Wash off with

soap and plenty of water.[12]

If inhaled
Move the person into fresh air. If not breathing,

give artificial respiration.[12]

If swallowed

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get medical attention if

you feel unwell.[2]

V. Storage and Disposal
Storage:

Store N-docosanoyl taurine at -20°C in a tightly closed container in a dry and well-

ventilated place.[5]

Disposal:

Dispose of waste material in accordance with national and local regulations.[2]

Do not allow the product to enter drains.[2]

Contaminated packaging should be treated as the product itself.[2]
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It is recommended to dispose of the chemical through a licensed professional waste disposal

service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. netascientific.com [netascientific.com]

4. Taurine | C2H7NO3S | CID 1123 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. spectraservices.com [spectraservices.com]

6. scbt.com [scbt.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. cdn.caymanchem.com [cdn.caymanchem.com]

11. fishersci.com [fishersci.com]

12. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling N-
docosanoyl taurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618353#personal-protective-equipment-for-
handling-n-docosanoyl-taurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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